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Compound of Interest

Compound Name: ARUK2001607

Cat. No.: B12389163

For researchers, scientists, and drug development professionals utilizing ARUK2001607, a
selective inhibitor of PISP4Ky, ensuring its proper disposal is crucial for laboratory safety and
environmental protection. This guide provides detailed procedures for the safe handling and
disposal of ARUK2001607, CAS number 2924824-56-4. As this compound is intended for
laboratory use only, it should be treated as a potentially hazardous chemical waste.

Chemical and Physical Properties

A summary of the known quantitative data for ARUK2001607 is presented below. This
information is essential for understanding the compound's characteristics when planning for its

disposal.
Property Value
CAS Number 2924824-56-4
Molecular Formula C14H13N302S:2
Molecular Weight 319.40 g/mol
Appearance Light yellow to light brown solid
Purity 99.75%
Solubility Soluble in DMSO (=10 mg/mL)
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Experimental Protocols: Disposal of ARUK2001607

The following step-by-step protocol should be followed for the safe disposal of ARUK2001607
waste. This procedure is based on standard practices for the disposal of chemical waste in a
laboratory setting.

Personal Protective Equipment (PPE) Required:
o Chemical-resistant gloves (e.g., nitrile)

o Safety goggles or a face shield

e Laboratory coat

Disposal Procedure:

+ Waste Segregation:

o Do not mix ARUK2001607 waste with other chemical waste streams unless compatibility
has been confirmed.

o Collect all solid waste, including contaminated consumables (e.g., weighing paper, pipette
tips, gloves), in a dedicated, clearly labeled hazardous waste container.

o Collect liquid waste containing ARUK2001607 (e.g., solutions in DMSO) in a separate,
compatible, and clearly labeled hazardous liquid waste container.

o Waste Container Labeling:

o Label all waste containers with "Hazardous Waste" and the full chemical name:
"ARUK2001607".

o Include the CAS number (2924824-56-4) and the approximate concentration and quantity
of the waste.

o Ensure the date of waste accumulation is clearly marked on the label.

o Storage of Waste:
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o Store waste containers in a designated, well-ventilated, and secure area, away from
incompatible materials.

o Keep containers tightly sealed to prevent spills or evaporation.

e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) office to schedule a
pickup for the hazardous waste.

o Follow all institutional procedures for waste manifest and pickup. Do not attempt to
dispose of this chemical down the drain or in regular trash.

Disposal Workflow Diagram

The following diagram illustrates the logical flow for the proper disposal of ARUK2001607.
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Start: Generation of ARUK2001607 Waste

(Solid or Liquid)

[ ARUK2001607 Waste Generated ]

Step 1: Safety First
v
Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Segregate Segregate

Step 2: Waste Segregatlon

Solid Waste quuid Waste
(e.g., contaminated consumables) (e.g., DMSO solutions)

Step 3: Containment & Labeling

Collect in Labeled Collect in Labeled
Solid Hazardous Waste Container Liquid Hazardous Waste Container

Step 4: Secure Storage

Store in Designated
Secure Waste Area

Step 5: Final Disposal
y
Contact Institutional EHS
for Waste Pickup
[ Professional Disposal j

Click to download full resolution via product page

Caption: Workflow for the safe disposal of ARUK2001607 waste.
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 To cite this document: BenchChem. [Essential Safety and Disposal Guidance for
ARUK2001607]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12389163#aruk2001607-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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